4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide

• IUPAC Name: 4-[(3-chlorophenyl)methyl]-N-cyclopropylpiperazine-1-carbothioamide
• InChI: InChI=1S/C15H20ClN3S/c16-13-3-1-2-12(10-13)11-18-6-8-19(9-7-18)15(20)17-14-4-5-14/h1-3,10,14H,4-9,11H2,(H,17,20)
• InChI Key: LNYXPUPBTWGJSG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=S)N2CCN(CC2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C15H20ClN3S
• Molecular Weight: 309.9 g/mol

Description

4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide is not fully understood. However, it is believed to act as a modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the brain. It has also been found to interact with various other receptors, including the 5-HT1A receptor and the α2-adrenergic receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide have been studied extensively. It has been found to have anxiolytic and antidepressant effects, as well as anticonvulsant properties. It has also been found to reduce neuropathic pain in animal models. However, further studies are needed to fully understand the effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide in lab experiments is its potential as a therapeutic agent for various neurological disorders. It has also been found to have low toxicity, which makes it a suitable candidate for further studies. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide. One of the most promising directions is in the field of neuroscience, where it has shown potential as a therapeutic agent for various neurological disorders. Further studies are needed to fully understand its mechanism of action and its effects on the human body. Additionally, studies are needed to determine the optimal dosage and administration methods for this compound. Finally, further research is needed to determine its potential as a therapeutic agent for other diseases and conditions.
Conclusion:
4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its mechanism of action has been studied extensively, and it has been found to have anxiolytic, antidepressant, and anticonvulsant properties. While further studies are needed to fully understand its effects on the human body, this compound shows promise as a therapeutic agent for various neurological disorders.

Synthesis Methods

The synthesis of 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide has been achieved using various methods. One of the most common methods involves the reaction of 3-chlorobenzyl chloride with N-cyclopropylpiperazine in the presence of a thiol reagent such as thiourea. The reaction is carried out under reflux conditions, and the product is obtained after purification using column chromatography.

Scientific Research Applications

4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide has been studied extensively for its potential applications in various fields. One of the most promising applications is in the field of neuroscience, where it has been found to have anxiolytic and antidepressant effects. It has also been studied for its potential use in the treatment of neuropathic pain, as well as for its anticonvulsant properties.